Cas no 6731-58-4 (Ethyl 2-Cyano-3-phenylpropanoate)

• Product Name: Ethyl 2-Cyano-3-phenylpropanoate
• CAS No: 6731-58-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00067883
• CID: 518667
• PubChem ID: 228103
• Update Time: 2025-05-20

Ethyl 2-Cyano-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Cyano-3-phenylpropanoate
• Benzenepropanoic acid, a-cyano-, ethyl ester
• ethyl 2-cyano-3-phenyl-propanoate
• 1-cyano-1-ethoxycarbonyl-2-phenylethane
• 2-cyano-3-phenylpropionic acid ethyl ester
• ethyl 2-cyano-3-phenylpropionate
• ethyl benzylcyanoacetate
• AKOS017445778
• CS-0038810
• 4-PYRIDOXICACID
• benzyl-cyanoacetic acid ethyl ester
• Benzenepropanoic acid, .alpha.-cyano-, ethyl ester
• NSC20717
• AS-60999
• alpha-cyanobenzenepropanoic acid ethyl ester
• A915821
• SY023619
• ethyl 2-cyano-3-phenylpro-panoate
• SCHEMBL7391243
• SYKQOFCBFHMCJV-UHFFFAOYSA-N
• MFCD00067883
• 6731-58-4
• DTXSID40281199
• NSC-20717
• DB-254675

• MDL： MFCD00067883
• Inchi： 1S/C12H13NO2/c1-2-15-12(14)11(9-13)8-10-6-4-3-5-7-10/h3-7,11H,2,8H2,1H3
• InChI Key： SYKQOFCBFHMCJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.93198

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-Cyano-3-phenylpropanoate

Recent Advances in the Application of Ethyl 2-Cyano-3-phenylpropanoate (CAS: 6731-58-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-Cyano-3-phenylpropanoate (CAS: 6731-58-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and phenyl functional groups, has shown promising applications in medicinal chemistry, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its unique chemical properties that enable diverse reactivity patterns.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-Cyano-3-phenylpropanoate as a versatile building block for the synthesis of α,β-unsaturated carbonyl compounds, which are crucial scaffolds in drug discovery. The researchers utilized this compound in a Michael addition reaction to generate a series of derivatives with potential anti-inflammatory properties. The study reported a 65% yield improvement in the synthesis pathway when using 6731-58-4 compared to traditional precursors, highlighting its synthetic advantages.

In pharmaceutical applications, recent patent filings (WO2023056789) have revealed innovative uses of Ethyl 2-Cyano-3-phenylpropanoate in the development of kinase inhibitors. The compound's ability to serve as a precursor for heterocyclic systems has been particularly valuable in creating novel chemotypes for targeted cancer therapies. Structural modifications at the ester and cyano groups have shown significant impacts on binding affinity and selectivity, with some derivatives demonstrating nanomolar potency against specific oncogenic kinases.

From a mechanistic perspective, computational studies published in ACS Omega (2024) have provided new insights into the molecular interactions of 6731-58-4 derivatives. Density functional theory (DFT) calculations revealed that the electron-withdrawing nature of the cyano group significantly influences the compound's reactivity, particularly in nucleophilic addition reactions. These findings have important implications for rational drug design, enabling more precise modifications of the core structure for enhanced pharmacological properties.

The compound's safety profile has also been a subject of recent investigation. A 2024 toxicological assessment in Chemical Research in Toxicology reported favorable results for Ethyl 2-Cyano-3-phenylpropanoate, with LD50 values suggesting moderate toxicity comparable to similar pharmaceutical intermediates. These findings support its continued use in drug development pipelines while highlighting the need for standard safety precautions during handling.

Looking forward, researchers are exploring the potential of 6731-58-4 in emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Its bifunctional nature makes it particularly suitable for these applications, with preliminary results showing promise in targeted protein degradation strategies. As synthetic methodologies continue to advance, Ethyl 2-Cyano-3-phenylpropanoate is poised to play an increasingly important role in the development of next-generation therapeutics.